3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one

• IUPAC Name: 3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C18H21NO4/c1-11-5-7-13(8-6-11)16-15(12(2)20)17(21)18(22)19(16)10-14-4-3-9-23-14/h5-8,14,16,21H,3-4,9-10H2,1-2H3
• InChI Key: SUPUOLIDSBQUJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2CC3CCCO3)O)C(=O)C
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

“3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one” is an organic compound that belongs to the class of pyrrolones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one” typically involves multi-step organic reactions. A common approach might include:

Formation of the pyrrolone core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the oxolan-2-ylmethyl group: This step may involve alkylation reactions using oxolan-2-ylmethyl halides.

Acetylation and hydroxylation: These functional groups can be introduced through standard organic reactions such as Friedel-Crafts acylation and selective hydroxylation.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the hydroxyl group, leading to the formation of ketones or aldehydes.

Reduction: Reduction reactions could target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic ring and other functional groups may participate in substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nitrating agents.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules. Its functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound might be studied for their potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties.

Medicine

In medicinal chemistry, the compound could be explored for its potential as a drug candidate. Its structural features might interact with biological targets, leading to therapeutic effects.

Industry

In the industrial sector, this compound might be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of “3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one” would depend on its specific interactions with molecular targets. These could include:

Enzyme inhibition: The compound might inhibit specific enzymes, affecting metabolic pathways.

Receptor binding: It could bind to receptors, modulating signal transduction pathways.

DNA/RNA interaction: The compound might interact with nucleic acids, influencing gene expression.

Comparison with Similar Compounds

Similar Compounds

4-hydroxy-2-(4-methylphenyl)-2H-pyrrol-5-one: Lacks the oxolan-2-ylmethyl group.

3-acetyl-4-hydroxy-2-phenyl-2H-pyrrol-5-one: Lacks the methyl group on the phenyl ring.

3-acetyl-4-hydroxy-2-(4-methylphenyl)-2H-pyrrol-5-one: Lacks the oxolan-2-ylmethyl group.

Uniqueness

The presence of the oxolan-2-ylmethyl group and the specific arrangement of functional groups in “3-acetyl-4-hydroxy-2-(4-methylphenyl)-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one” might confer unique chemical and biological properties, distinguishing it from similar compounds.